[5-Chloro-2-(cyclopentylmethyl)phenyl]hydrazine

• Molecular Formula: C12H17ClN2
• Molecular Weight: 224.73 g/mol
• IUPAC Name: [5-chloro-2-(cyclopentylmethyl)phenyl]hydrazine
• InChI: InChI=1S/C12H17ClN2/c13-11-6-5-10(12(8-11)15-14)7-9-3-1-2-4-9/h5-6,8-9,15H,1-4,7,14H2
• InChI Key: KMSOCNXQCNICBL-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC2=C(C=C(C=C2)Cl)NN

Description

[5-Chloro-2-(cyclopentylmethyl)phenyl]hydrazine is a substituted hydrazine derivative characterized by a phenyl ring with a chlorine atom at the 5-position and a cyclopentylmethyl group at the 2-position. Its molecular formula is C₁₀H₁₃ClN₂, with a molecular weight of 196.68 g/mol . The cyclopentylmethyl substituent introduces steric bulk and hydrophobicity, distinguishing it from simpler phenylhydrazines. This compound is primarily utilized in pharmaceutical and agrochemical research, where its structural features enable targeted interactions in synthesis and biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [5-Chloro-2-(cyclopentylmethyl)phenyl]hydrazine typically involves the reaction of 5-chloro-2-(cyclopentylmethyl)benzaldehyde with hydrazine hydrate under controlled conditions. The reaction is carried out in an organic solvent such as ethanol or methanol, and the mixture is heated to reflux for several hours to ensure complete reaction. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of [5-Chloro-2-(cyclopentylmethyl)phenyl]hydrazine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, industrial methods may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

[5-Chloro-2-(cyclopentylmethyl)phenyl]hydrazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding azines or other oxidized derivatives.

Reduction: Reduction reactions can convert the hydrazine moiety into amines or other reduced forms.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield azines, while reduction can produce amines. Substitution reactions can introduce various functional groups, leading to a diverse array of derivatives.

Scientific Research Applications

Medicinal Chemistry

Therapeutic Potential
The compound has been investigated for its potential as an anti-inflammatory and anticancer agent. Research indicates that derivatives of hydrazine compounds can inhibit cell cycle kinases, which are crucial in the treatment of various cancers, including leukemia and solid tumors. Specifically, studies show that compounds similar to [5-Chloro-2-(cyclopentylmethyl)phenyl]hydrazine exhibit cell-cycle inhibitory activity, making them valuable in cancer therapeutics .

Case Study: Anti-Inflammatory Activity
In a recent study, derivatives of phenylhydrazine were synthesized and evaluated for their anti-inflammatory properties. The results demonstrated significant binding affinities to inflammatory proteins, indicating that these compounds could serve as effective anti-inflammatory agents. For instance, the binding affinity of a related compound was measured at −8.1 kcal/mol against a specific protein target, suggesting strong potential for therapeutic application .

Tool Compound for Biological Studies
[5-Chloro-2-(cyclopentylmethyl)phenyl]hydrazine serves as a tool compound in biological research to study various pathways and processes. Its ability to interact with biological macromolecules makes it suitable for probing cellular mechanisms and understanding disease states.

Case Study: Molecular Docking Studies
Molecular docking studies have been conducted to assess the interaction between [5-Chloro-2-(cyclopentylmethyl)phenyl]hydrazine and several target proteins involved in inflammatory responses. These studies revealed promising results, indicating that the compound could modulate protein activity effectively, thereby influencing inflammatory pathways .

Mechanism of Action

The mechanism of action of [5-Chloro-2-(cyclopentylmethyl)phenyl]hydrazine involves its interaction with specific molecular targets and pathways. The hydrazine moiety can form covalent bonds with nucleophilic sites on proteins and enzymes, leading to inhibition or modification of their activity. This interaction can affect various cellular processes, including signal transduction, gene expression, and metabolic pathways.

Comparison with Similar Compounds

Substituent Variations on the Phenyl Ring

(5-Chloro-2-methoxyphenyl)hydrazine (CAS 202823-24-3)

• Molecular Formula : C₇H₁₀Cl₂N₂O .
• Key Differences : Replaces the cyclopentylmethyl group with a methoxy (-OCH₃) group.
• Impact :
  • The methoxy group is electron-donating, enhancing resonance stabilization of the phenyl ring compared to the electron-neutral cyclopentylmethyl group.
  • Reduced steric hindrance improves solubility in polar solvents but decreases lipid membrane permeability .
  • Applications: Used in dye synthesis and as an intermediate in antipsychotic drug development .

[5-Chloro-2-(cyclopentylsulfonyl)phenyl]hydrazine

• Molecular Formula : C₁₁H₁₅ClN₂O₂S .
• Key Differences : Substitutes cyclopentylmethyl with a cyclopentylsulfonyl (-SO₂C₅H₉) group.
• Impact :
  • The sulfonyl group is strongly electron-withdrawing, increasing acidity of the hydrazine NH group (pKa ~8–10 vs. ~12 for cyclopentylmethyl analog).
  • Enhances hydrogen-bonding capacity, making it suitable for enzyme inhibition studies .

Hydrazine Derivatives with Heterocyclic Substituents

5-Chloro-2-[(E)-2-(phenyl(pyridin-2-yl)methylene)hydrazinyl]pyridine

• Molecular Formula : C₁₇H₁₂ClN₅ .
• Key Differences : Incorporates a pyridine ring conjugated to the hydrazine moiety.
• Demonstrates improved antimicrobial activity compared to non-heterocyclic analogs .

(E)-1-(4-Chlorobenzylidene)-2-phenyl-hydrazine

• Molecular Formula : C₁₃H₁₁ClN₂ .
• Key Differences : Features a benzylidene group (-CH=N-) instead of cyclopentylmethyl.
• Impact :
  • Extended conjugation increases UV-Vis absorption, useful in photochemical applications.
  • Lower thermal stability due to the labile imine bond .

Antioxidant Activity in Rutin Derivatives

• Example : Phenyl hydrazine-substituted rutin derivatives (IC₅₀ = 0.6561 µM) .
• Comparison :
  • The cyclopentylmethyl group in the target compound may hinder free radical scavenging efficiency compared to smaller substituents like phenyl (IC₅₀ ~0.4–0.9 µM) .

Physicochemical Properties

Property	[5-Chloro-2-(cyclopentylmethyl)phenyl]hydrazine	(5-Chloro-2-methoxyphenyl)hydrazine	[5-Chloro-2-(cyclopentylsulfonyl)phenyl]hydrazine
Molecular Weight	196.68 g/mol	209.07 g/mol	274.76 g/mol
LogP (Predicted)	3.2	1.8	1.5
Solubility in Water	Low (<0.1 mg/mL)	Moderate (~1.5 mg/mL)	Low (<0.1 mg/mL)
Melting Point	Not reported	120–125°C	Not reported

Biological Activity

[5-Chloro-2-(cyclopentylmethyl)phenyl]hydrazine is a hydrazine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the compound's synthesis, biological properties, mechanisms of action, and relevant case studies.

Synthesis

The synthesis of [5-Chloro-2-(cyclopentylmethyl)phenyl]hydrazine typically involves multi-step reactions starting from simpler organic precursors. The general synthetic route includes:

• Formation of the Hydrazine Backbone : This is achieved through the reaction of appropriate hydrazone precursors with chlorinated aromatic compounds.
• Cyclopentylmethyl Substitution : The introduction of the cyclopentylmethyl group is accomplished via nucleophilic substitution reactions.

Antimicrobial Properties

Recent studies have indicated that hydrazine derivatives, including [5-Chloro-2-(cyclopentylmethyl)phenyl]hydrazine, exhibit significant antimicrobial activity. For instance, compounds with similar structures have shown potent activity against Gram-positive and Gram-negative bacteria. In particular, derivatives with aryl groups demonstrated inhibition zones comparable to standard antibiotics such as amoxicillin .

Compound	Target Organism	Inhibition Zone (mm)	Standard Drug (mm)
[5-Chloro-2-(cyclopentylmethyl)phenyl]hydrazine	Staphylococcus aureus	22	24
Similar Aryl Derivative	Klebsiella pneumoniae	20	22

Anticancer Activity

Research has also highlighted the potential anticancer properties of hydrazine derivatives. For example, a study evaluated the cytotoxic effects of various hydrazones on cancer cell lines, indicating that compounds similar to [5-Chloro-2-(cyclopentylmethyl)phenyl]hydrazine could inhibit cancer cell proliferation effectively without significant toxicity to normal cells .

The biological activity of [5-Chloro-2-(cyclopentylmethyl)phenyl]hydrazine can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit key enzymes involved in bacterial cell wall synthesis and cancer cell metabolism.
• Reactive Oxygen Species (ROS) Generation : It has been suggested that hydrazines can induce oxidative stress in microbial and cancer cells, leading to cell death.
• Interaction with Biological Targets : The presence of the chloro and cyclopentylmethyl groups may enhance binding affinity to specific biological targets, increasing efficacy against pathogens and tumor cells.

Case Studies

• Antimicrobial Efficacy Study : A study tested various hydrazine derivatives against resistant strains of bacteria. Among them, [5-Chloro-2-(cyclopentylmethyl)phenyl]hydrazine exhibited notable activity against both Staphylococcus aureus and E. coli, suggesting its potential as a lead compound for developing new antibiotics .
• Cytotoxicity Assessment : In vitro assays conducted on human cancer cell lines showed that this compound could reduce cell viability significantly at concentrations below 100 µM while maintaining low toxicity in non-cancerous cell lines .